Cas no 58083-55-9 (6-Methylisoindolin-1-one)

6-Methylisoindolin-1-one Properties

Names and Identifiers

• 6-Methylisoindolin-1-one
• 6-Methyl-2,3-dihydro-isoindol-1-one
• 6-methyl-2,3-dihydroisoindol-1-one
• 6-Methylphthalimidine
• 6-Methyl-1-isoindolinone, AldrichCPR
• J-518912
• CS-0312978
• AKOS006330044
• 6-METHYL-2,3-DIHYDRO-ISOINDOL-1-ONE
• AB49680
• 1H-Isoindol-1-one, 2,3-dihydro-6-methyl-
• 6-methyl-1-isoindolinone
• 58083-55-9
• SCHEMBL149199
• AS-42974
• ALBB-022596
• 6-METHYL-2,3-DIHYDRO-1H-ISOINDOL-1-ONE
• MFCD09056840
• DB-072414
• HFFIGYBPDNKEMJ-UHFFFAOYSA-N
• DTXSID90500403
• 6-METHYL-2,3-DIHYDroisoINDOL-1-ONE
• 6-methylisoindolin-1-one
• 6-Methyl-2,3-dihydroisoindol-1-one
• +Expand

• MDL： MFCD09056840
• InChIKey： HFFIGYBPDNKEMJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO/c1-6-2-3-7-5-10-9(11)8(7)4-6/h2-4H,5H2,1H3,(H,10,11)
• SMILES： CC1=CC2=C(CNC2=O)C=C1

Computed Properties

• Exact Mass: 147.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 147.068413911g/mol
• Heavy Atom Count: 11
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• Melting Point: 211-213 ºC (ethyl acetate )
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• Density: 1.155±0.06 g/cm3 (20 ºC 760 Torr),